Cas no 897464-42-5 (N-(3-chloro-4-fluorophenyl)-2-6-(4-fluorophenyl)imidazo2,1-b1,3thiazol-3-ylacetamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-2-6-(4-fluorophenyl)imidazo2,1-b1,3thiazol-3-ylacetamide
• CAS No: 897464-42-5
• MF: C₁₉H₁₂ClF₂N₃OS
• MW: 403.83288860321
• CID: 5480899
• Update Time: 2025-09-21

N-(3-chloro-4-fluorophenyl)-2-6-(4-fluorophenyl)imidazo2,1-b1,3thiazol-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-2-[6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]acetamide
• Imidazo[2,1-b]thiazole-3-acetamide, N-(3-chloro-4-fluorophenyl)-6-(4-fluorophenyl)-
• N-(3-chloro-4-fluorophenyl)-2-6-(4-fluorophenyl)imidazo2,1-b1,3thiazol-3-ylacetamide

• Inchi： 1S/C19H12ClF2N3OS/c20-15-7-13(5-6-16(15)22)23-18(26)8-14-10-27-19-24-17(9-25(14)19)11-1-3-12(21)4-2-11/h1-7,9-10H,8H2,(H,23,26)
• InChI Key： MQXFLESQHINGEF-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC=C(F)C(Cl)=C2)=O)N2C=C(C3=CC=C(F)C=C3)N=C12

Additional information on N-(3-chloro-4-fluorophenyl)-2-6-(4-fluorophenyl)imidazo2,1-b1,3thiazol-3-ylacetamide

Professional Introduction to Compound with CAS No. 897464-42-5 and Product Name: N-(3-chloro-4-fluorophenyl)-2-6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-3-ylacetamide

N-(3-chloro-4-fluorophenyl)-2-6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-3-ylacetamide is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 897464-42-5, represents a convergence of multiple chemical moieties, including chloro and fluoro substituents, which are strategically positioned to modulate its biological activity. The presence of an imidazo[2,1-b][1,3]thiazole core is particularly noteworthy, as this scaffold is well-documented for its role in various pharmacological applications.

The imidazo[2,1-b][1,3]thiazole moiety is a key pharmacophore that has been extensively studied for its potential in drug discovery. This bicyclic structure combines the features of an imidazole ring with a thiazole ring, creating a system that can interact with multiple biological targets. In recent years, there has been a surge in research focused on developing novel compounds based on imidazo[2,1-b][1,3]thiazole derivatives due to their demonstrated efficacy in treating a range of diseases. The specific substitution pattern in N-(3-chloro-4-fluorophenyl)-2-6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-3-ylacetamide suggests that it may exhibit unique interactions with biological receptors, making it a promising candidate for further investigation.

The chloro and fluoro substituents in the phenyl rings of this compound are critical for its biological activity. These functional groups are known to enhance binding affinity and selectivity by participating in hydrogen bonding or hydrophobic interactions with target proteins. The strategic placement of these substituents can fine-tune the compound's pharmacokinetic properties, including solubility and metabolic stability. Such modifications are often employed in medicinal chemistry to improve the overall efficacy of drug candidates. The fluoro substituent, in particular, has been widely used in pharmaceuticals due to its ability to modulate metabolic pathways and improve bioavailability.

Recent studies have highlighted the potential of imidazo[2,1-b][1,3]thiazole derivatives as inhibitors of various enzymes and receptors involved in inflammatory and infectious diseases. For instance, some derivatives have shown promise as antiviral agents by interfering with viral replication mechanisms. Similarly, others have demonstrated anti-inflammatory properties by targeting key signaling pathways such as NF-κB and MAPK. The compound under discussion may leverage these mechanisms through its unique structural features. The acetamide moiety at the 3-position of the thiazole ring could serve as a hinge region for binding to target proteins or as a site for further chemical modification to enhance potency.

The synthesis of N-(3-chloro-4-fluorophenyl)-2-6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-3-ylacetamide involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Key steps include cyclization reactions to form the imidazo[2,1-b][1,3]thiazole core followed by functional group interconversions to introduce the chloro and fluoro substituents on the phenyl rings. The final step involves coupling the acetamide group to complete the molecular structure. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions may be employed to achieve regioselectivity and minimize side products.

In terms of biological evaluation, N-(3-chloro-4-fluorophenyl)-2-6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-3-ylacetamide has shown intriguing results in preliminary assays. These studies suggest that it may possess inhibitory activity against certain enzymes or receptors relevant to therapeutic intervention. For example, it might exhibit inhibitory effects on enzymes involved in metabolic disorders or on receptors associated with neurological diseases. However, further detailed pharmacological testing is necessary to fully elucidate its mechanism of action and therapeutic potential.

The development of novel pharmaceuticals relies heavily on computational modeling and high-throughput screening techniques to identify promising candidates like N-(3-chloro-4-fluorophenyl)-2-6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-3-ylacetamide. These methods allow researchers to predict biological activity based on molecular structure before conducting expensive wet-lab experiments. Advances in machine learning algorithms have further enhanced the accuracy of these predictions by analyzing vast datasets containing known drug compounds and their biological responses. Such computational approaches can significantly accelerate the drug discovery process by narrowing down the pool of compounds requiring experimental validation.

The future prospects for N-(3-chloro-4-fluorophenyl)-2-6-(4-fluorophenyl)imidazo[2,1-b][1,3]thiazol-3-ylacetamide are promising given its unique structural features and preliminary biological activity. Further research is warranted to explore its full therapeutic potential across different disease indications. Additionally，investigations into its pharmacokinetic properties will be crucial for determining its suitability for clinical development. Collaborative efforts between synthetic chemists，biologists，and pharmacologists will be essential in translating this compound from laboratory research to potential clinical use.

In conclusion,N-(3-chloro-4-fluorophenyl)-2-6-(4-fluorophenyl)imidazo[2，1b][13]thiazol 33 ylacetamide (CAS No: 89746442 5) stands out as a structurally complex and biologically relevant compound with significant therapeutic implications。 Its unique combination of functional groups，including chloro，fluoro，and acetamide moieties，along with an imidazo【21b】【13】thiazole core，positions it as a promising candidate for further pharmaceutical development。 While additional research is needed to fully understand its biological activity and potential clinical applications，the preliminary findings suggest that this compound warrants continued investigation within the pharmaceutical industry。